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Compound Name: Dibenzofuran

Cat. No.: B1670420 Get Quote

Quantitative Comparison of PCDF Congener
Toxicity
To standardize the risk assessment of complex mixtures of dioxin-like compounds, the concept

of Toxic Equivalency Factors (TEFs) has been established. TEFs express the toxicity of a

specific congener relative to the most toxic dioxin, 2,3,7,8-tetrachlorodibenzo-p-dioxin (2,3,7,8-

TCDD), which is assigned a TEF of 1. The total toxic equivalency (TEQ) of a mixture is

calculated by summing the products of the concentration of each congener and its respective

TEF.

The World Health Organization (WHO) has established consensus TEFs for

humans/mammals, fish, and birds based on a comprehensive review of available in vivo and in

vitro data. The following table summarizes the WHO-2005 TEF values for the most

toxicologically relevant PCDF congeners for mammals.
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PCDF Congener WHO-2005 TEF Value (Mammals)

2,3,7,8-Tetrachlorodibenzofuran (2,3,7,8-TCDF) 0.1

1,2,3,7,8-Pentachlorodibenzofuran (1,2,3,7,8-

PeCDF)
0.03

2,3,4,7,8-Pentachlorodibenzofuran (2,3,4,7,8-

PeCDF)
0.3

1,2,3,4,7,8-Hexachlorodibenzofuran

(1,2,3,4,7,8-HxCDF)
0.1

1,2,3,6,7,8-Hexachlorodibenzofuran

(1,2,3,6,7,8-HxCDF)
0.1

1,2,3,7,8,9-Hexachlorodibenzofuran

(1,2,3,7,8,9-HxCDF)
0.1

2,3,4
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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